1-(4-nitro-1H-indol-3-yl)ethanone
Overview
Description
1-(4-nitro-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Anti-inflammatory and Analgesic Agents : Research on the synthesis of novel derivatives with potential anti-inflammatory and analgesic properties has led to the creation of compounds exhibiting significant activity. For instance, compounds synthesized with structures related to 1-(4-nitro-1H-indol-3-yl)ethanone have shown comparable anti-inflammatory activity to known drugs and have demonstrated no tendency to induce stomach ulceration, suggesting their safety profile is enhanced by nitric oxide release capabilities (Abadi et al., 2005).
Development of Antimicrobial Agents : Synthesis efforts have also targeted the creation of novel compounds with strong activity against various strains of Staphylococcus aureus. New derivatives have been developed and evaluated, showing promise as potential drug candidates due to their antibacterial properties. These findings suggest a pathway to new treatments for bacterial infections (Oliveira et al., 2012).
Catalysis and Chemical Transformations : Research into catalytic processes has led to the development of complexes capable of facilitating the transfer hydrogenation of α,β-unsaturated enones with methanol. This process exemplifies the utility of compounds related to this compound in catalytic reactions, providing a method for the selective reduction of C═C bonds in unsaturated enones, which is crucial for various synthetic applications (Castellanos-Blanco et al., 2012).
Exploring Solid-Liquid Phase Equilibria : The study of solid-liquid phase equilibrium for derivatives of this compound has provided insights into the solubility and crystallization behavior of these compounds in various solvents. This research is essential for understanding the separation processes of such mixtures, which is critical for the purification and synthesis of pharmaceuticals and fine chemicals (Li et al., 2019).
Innovations in Drug Design and Discovery : The design and synthesis of new indole derivatives have led to the discovery of compounds with significant in vivo analgesic and anti-inflammatory activity. This research highlights the role of this compound related compounds in the development of nonsteroidal anti-inflammatory drugs (NSAIDs), showcasing their potential as COX-2 inhibitors and providing a basis for future pharmaceutical developments (Kumar et al., 2022).
Mechanism of Action
Target of Action
Indole derivatives, which this compound is a part of, have been found to exhibit a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and proteins, depending on their specific structures and functional groups .
Mode of Action
Indole derivatives are known to interact with their targets in various ways, such as inhibiting enzyme activity, modulating receptor function, or interfering with protein-protein interactions
Biochemical Pathways
Indole derivatives are known to affect a wide range of biochemical pathways, depending on their specific structures and targets . These can include pathways related to inflammation, cancer, microbial infections, and more .
Result of Action
Indole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Properties
IUPAC Name |
1-(4-nitro-1H-indol-3-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-6(13)7-5-11-8-3-2-4-9(10(7)8)12(14)15/h2-5,11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXTPOLDUEGJFDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CNC2=C1C(=CC=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50457949 | |
Record name | 1-(4-nitro-1H-indol-3-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50457949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4769-95-3 | |
Record name | 1-(4-nitro-1H-indol-3-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50457949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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